- Preparation of antiviral nucleoside derivatives as inhibitors of subgenomic hepatitis C virus RNA replication, World Intellectual Property Organization, , ,
Cas no 95523-13-0 (N-[(4-Aminophenyl)methyl]adenosine)
![N-[(4-Aminophenyl)methyl]adenosine structure](https://www.kuujia.com/scimg/cas/95523-13-0x500.png)
95523-13-0 structure
Product name:N-[(4-Aminophenyl)methyl]adenosine
N-[(4-Aminophenyl)methyl]adenosine Chemical and Physical Properties
Names and Identifiers
-
- Adenosine,N-[(4-aminophenyl)methyl]- (9CI)
- N-(2,3-dihydroxypropyl)-N-(2-hydroxyethyl)nitrous amide
- N6-(P-AMINOBENZYL)ADENOSINE
- N-[(4-Aminophenyl)methyl]adenosine
- N-[(4-Aminophenyl)methyl]adenosine (ACI)
- N-(4-aminobenzyl)adenosine
- N6-(4-aminobenzyl)adenosine
- PMUVNAUPWLXPSA-LSCFUAHRSA-N
- T96
- SCHEMBL639974
- F85389
- CHEMBL259188
- (2R,3R,4S,5R)-2-[6-[(4-aminophenyl)methylamino]purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
- 4-Abza
- MS-26008
- BDBM50411989
- (2R,3R,4S,5R)-2-(6-{[(4-aminophenyl)methyl]amino}purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
- 95523-13-0
- N(6)-(4-Aminobenzyl)adenosine
- DA-55887
- AKOS030527037
- Adenosine, N-((4-aminophenyl)methyl)-
- HY-100130
- DTXSID30914949
- VDA52313
- N6-(p-aminobenzyl)-adenosine
- N-[(4-Aminophenyl)methyl]-9-pentofuranosyl-9H-purin-6-amine
- CS-5606
-
- Inchi: 1S/C17H20N6O4/c18-10-3-1-9(2-4-10)5-19-15-12-16(21-7-20-15)23(8-22-12)17-14(26)13(25)11(6-24)27-17/h1-4,7-8,11,13-14,17,24-26H,5-6,18H2,(H,19,20,21)/t11-,13-,14-,17-/m1/s1
- InChI Key: PMUVNAUPWLXPSA-LSCFUAHRSA-N
- SMILES: O[C@@H]1[C@H](O)[C@@H](CO)O[C@H]1N1C=NC2C(=NC=NC1=2)NCC1C=CC(N)=CC=1
Computed Properties
- Exact Mass: 372.15460314g/mol
- Monoisotopic Mass: 372.15460314g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 494
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 152Ų
N-[(4-Aminophenyl)methyl]adenosine Security Information
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
N-[(4-Aminophenyl)methyl]adenosine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
DC Chemicals | DC22570-10 mg |
eN-IN-1 |
95523-13-0 | >98% | 10mg |
$440.0 | 2022-02-28 | |
eNovation Chemicals LLC | Y1236322-5mg |
N-[(4-Aminophenyl)methyl]adenosine |
95523-13-0 | 98% | 5mg |
$500 | 2024-06-05 | |
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce57594-10mg |
N-[(4-Aminophenyl)methyl]adenosine |
95523-13-0 | 98% | 10mg |
¥4944.00 | 2023-09-07 | |
ChemScence | CS-5606-50mg |
N-[(4-Aminophenyl)methyl]adenosine |
95523-13-0 | 98.68% | 50mg |
$1280.0 | 2022-04-26 | |
MedChemExpress | HY-100130-100mg |
N-[(4-Aminophenyl)methyl]adenosine |
95523-13-0 | 98.23% | 100mg |
¥22000 | 2022-02-25 | |
ChemScence | CS-5606-100mg |
N-[(4-Aminophenyl)methyl]adenosine |
95523-13-0 | 98.68% | 100mg |
$2200.0 | 2022-04-26 | |
SHANG HAI TAO SHU Biotechnology Co., Ltd. | T16166-5 mg |
N-[(4-Aminophenyl)methyl]adenosine |
95523-13-0 | 5mg |
¥2415.00 | 2022-04-26 | ||
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce57594-50mg |
N-[(4-Aminophenyl)methyl]adenosine |
95523-13-0 | 98% | 50mg |
¥14385.00 | 2023-09-07 | |
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce57594-100mg |
N-[(4-Aminophenyl)methyl]adenosine |
95523-13-0 | 98% | 100mg |
¥23376.00 | 2023-09-07 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N911646-5mg |
N-[(4-Aminophenyl)methyl]adenosine |
95523-13-0 | 98% | 5mg |
¥4,383.00 | 2022-09-01 |
N-[(4-Aminophenyl)methyl]adenosine Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Ethanol ; 1 h, reflux
Reference
Production Method 2
Reaction Conditions
Reference
- Synthesis of substituted-benzyl and sugar-modified analogs of 6-N-(4-nitrobenzyl) adenosine and their interactions with "ES" nucleoside transport systemsNucleosides & Nucleotides, 1994, 13(6-7), 1627-46,
Production Method 3
Reaction Conditions
Reference
- 5'-S-(2-Aminoethyl)-N6-(4-nitrobenzyl)-5'-thioadenosine (SAENTA), a novel ligand with high affinity for polypeptides associated with nucleoside transport. Partial purification of the nitrobenzylthioinosine-binding protein of pig erythrocytes by affinity chromatographyBiochemical Journal, 1990, 270(3), 605-14,
Production Method 4
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Ethanol ; 20 h, 60 °C
Reference
- α,β-Methylene-ADP (AOPCP) Derivatives and Analogues: Development of Potent and Selective ecto-5'-Nucleotidase (CD73) InhibitorsJournal of Medicinal Chemistry, 2015, 58(15), 6248-6263,
N-[(4-Aminophenyl)methyl]adenosine Raw materials
- 4-Aminobenzylamine
- N6-(PARA-NITROBENZYL)ADENOSINE
- (2R,3R,4S,5R)-2-(6-chloro-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
N-[(4-Aminophenyl)methyl]adenosine Preparation Products
N-[(4-Aminophenyl)methyl]adenosine Related Literature
-
Ben Bardsley,Marco S. Smith,Bob H. Gibbon Org. Biomol. Chem., 2010,8, 1876-1880
-
Hideyuki Shinmori,Chihiro Mochizuki Chem. Commun., 2017,53, 6569-6572
-
Jun Wang,Michael G. Gardiner,Evan J. Peacock,Brian W. Skelton,Allan H. White Dalton Trans., 2003, 161-162
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:95523-13-0)N-[(4-Aminophenyl)methyl]adenosine

Purity:99%/99%/99%/99%/99%
Quantity:5mg/10mg/50mg/100mg/250mg
Price ($):169.0/254.0/760.0/1215.0/1458.0